2-(Chloromethyl)-6-methyl-1,4-dioxa-7-thiaspiro[4.4]nonane

• Molecular Formula: C8H13ClO2S
• Molecular Weight: 208.71 g/mol
• SMILES: CC1C2(CCS1)OCC(O2)CCl
• InChI: InChI=1S/C8H13ClO2S/c1-6-8(2-3-12-6)10-5-7(4-9)11-8/h6-7H,2-5H2,1H3
• InChIKey: IYCQMXJZZUEFOU-UHFFFAOYSA-N

2-(Chloromethyl)-6-methyl-1,4-dioxa-7-thiaspiro[4.4]nonane: A Methyl-Substituted Spirocyclic Heterocycle for Controlled Reactivity Applications

2-(Chloromethyl)-6-methyl-1,4-dioxa-7-thiaspiro[4.4]nonane (CAS 1699103-31-5) is a spirocyclic organosulfur building block with the molecular formula C₈H₁₃ClO₂S and a molecular weight of 208.71 g/mol . The compound features a 1,4-dioxa-7-thiaspiro[4.4]nonane core bearing a reactive chloromethyl substituent at position 2 and a stereochemical methyl group at position 6 [1]. This scaffold combines dioxolane and thiolane rings sharing a single spiro carbon, creating a conformationally constrained three-dimensional framework. The presence of the chloromethyl electrophilic handle alongside the methyl substituent distinguishes this compound from its non-methylated, brominated, and regioisomeric analogs in terms of lipophilicity, steric profile, and synthetic utility [2].

Electrophilic Handle Chloromethyl for controlled nucleophilic displacement

Methyl Substituent Moderate lipophilicity enhancement over des-methyl analogs

Spiro[4.4] Core Conformationally constrained scaffold with thiolane sulfur

Synthetic Versatility Sulfur oxidation and further diversification pathways

• [1] PubChem. Compound Summary for CID 108425527, 2-(Chloromethyl)-6-methyl-1,4-dioxa-7-thiaspiro[4.4]nonane. National Center for Biotechnology Information. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/1699103-31-5 (accessed 2026-05-13). View Source
• [2] PubChem. Compound Summary for CID 82778124, 2-(Chloromethyl)-1,4-dioxa-7-thiaspiro[4.4]nonane. National Center for Biotechnology Information. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/1556700-53-8 (accessed 2026-05-13). View Source

2-(Chloromethyl)-6-methyl-1,4-dioxa-7-thiaspiro[4.4]nonane: Why Close Analogs Cannot Be Interchanged Without Impacting Physicochemical Profiles

Within the 1,4-dioxa-7-thiaspiro[4.4]nonane family, seemingly minor structural modifications produce measurable shifts in computed physicochemical properties that are critical for medicinal chemistry and agrochemical lead optimization. The 6-methyl substituent on the target compound raises XLogP3 by approximately 0.5 log units versus the des-methyl analog (1.6 vs. 1.1) and increases molecular weight by 14.03 g/mol [1][2]. Halogen exchange from chlorine to bromine alters both leaving-group reactivity and mass by 44.45 g/mol, while a regioisomeric shift of the chloromethyl group from position 2 to position 3 changes the spatial orientation of the electrophilic center relative to the sulfur atom . Ring-expanded [4.5] analogs introduce additional conformational flexibility that can compromise scaffold rigidity . These differences collectively mean that direct substitution of one family member for another will alter lipophilicity, steric occupancy, and electrophilic reactivity in ways that can disrupt established structure-activity relationships or synthetic protocols.

Des-methyl analog Lower lipophilicity may shift membrane permeability prediction away from target profile

Bromo analog Higher leaving-group reactivity can reduce chemoselectivity in multi-step sequences

3-Chloromethyl regioisomer Altered electrophile orientation may disrupt established SAR; also discontinued supply

Ring-expanded [4.5] analogs Increased conformational flexibility can compromise scaffold rigidity and binding entropy

• [1] PubChem. Compound Summary for CID 108425527, 2-(Chloromethyl)-6-methyl-1,4-dioxa-7-thiaspiro[4.4]nonane. XLogP3-AA value 1.6. National Center for Biotechnology Information. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/1699103-31-5 (accessed 2026-05-13). View Source
• [2] PubChem. Compound Summary for CID 82778124, 2-(Chloromethyl)-1,4-dioxa-7-thiaspiro[4.4]nonane. XLogP3-AA value 1.1. National Center for Biotechnology Information. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/1556700-53-8 (accessed 2026-05-13). View Source

2-(Chloromethyl)-6-methyl-1,4-dioxa-7-thiaspiro[4.4]nonane: Quantitative Differentiation Evidence for Procurement Decisions

Enhanced Lipophilicity (XLogP3) Versus the Des-Methyl Analog for Improved Membrane Permeability Prediction

The 6-methyl substituent on the target compound increases computed lipophilicity by approximately 0.5 log units compared to its direct des-methyl analog, 2-(chloromethyl)-1,4-dioxa-7-thiaspiro[4.4]nonane. PubChem-computed XLogP3 values are 1.6 for the target [1] versus 1.1 for the comparator [2]. This shift is corroborated by vendor-calculated LogP data (Leyan: 1.8623 for target vs. 1.4738 for comparator ), yielding a consistent difference of approximately 0.4–0.5 log units. In medicinal chemistry, a 0.5 log unit increase in LogP can correspond to a measurable improvement in passive membrane permeability while generally maintaining favorable aqueous solubility characteristics for orally bioavailable drug candidates.

Lipophilicity

Reported

XLogP3 1.6 vs 1.1 (des-methyl)

Supports membrane permeability prediction in lead optimization

Cross-study computed values; consistent vendor LogP shift of ~0.4

Evidence Dimension	Computed lipophilicity (XLogP3 / LogP)
Target Compound Data	XLogP3 1.6 (PubChem); LogP 1.8623 (Leyan)
Comparator Or Baseline	2-(Chloromethyl)-1,4-dioxa-7-thiaspiro[4.4]nonane (CAS 1556700-53-8): XLogP3 1.1 (PubChem); LogP 1.4738 (Leyan)
Quantified Difference	ΔXLogP3 ≈ +0.5; ΔLogP (Leyan) ≈ +0.39
Conditions	Computed values using XLogP3 3.0 (PubChem) and proprietary calculator (Leyan); both based on 2D molecular structure input

Why This Matters

For procurement in medicinal chemistry programs, the 0.5 log unit increase in lipophilicity provides a differentiated physicochemical profile that may translate to improved membrane permeability without requiring scaffold changes, making the target compound the preferred choice when moderate lipophilicity enhancement is desired.

• [1] PubChem. Compound Summary for CID 108425527. XLogP3-AA value 1.6. National Center for Biotechnology Information. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/1699103-31-5 (accessed 2026-05-13). View Source
• [2] PubChem. Compound Summary for CID 82778124. XLogP3-AA value 1.1. National Center for Biotechnology Information. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/1556700-53-8 (accessed 2026-05-13). View Source

Molecular Weight Differentiation (208.71 vs. 194.68 g/mol) for Altered Steric and Pharmacokinetic Properties

The 6-methyl group increases the molecular weight of the target compound by 14.03 g/mol compared to the des-methyl analog (208.71 vs. 194.68 g/mol) [1][2]. This represents a 7.2% increase in molecular mass. Additionally, the target compound contains 12 heavy atoms versus 11 for the non-methylated comparator [1][2], reflecting the contribution of the additional sp³-hybridized methyl carbon. In fragment-based and lead-optimization contexts, such incremental mass changes fall within the range known to modulate target binding through hydrophobic contacts while remaining below typical molecular weight cutoffs for drug-likeness (e.g., Lipinski's Rule of Five MW <500). The brominated analog at 253.16 g/mol represents a substantially larger mass increment (+44.45 g/mol) and introduces a heavier halogen that may be disadvantageous for certain ADME parameters.

Molecular Weight

Reported

208.71 vs 194.68 g/mol

Incremental steric parameter for SAR exploration

7.2% mass increase; mid-range option within spiro family

Evidence Dimension	Molecular weight and heavy atom count
Target Compound Data	MW 208.71 g/mol; 12 heavy atoms (C₈H₁₃ClO₂S)
Comparator Or Baseline	2-(Chloromethyl)-1,4-dioxa-7-thiaspiro[4.4]nonane: MW 194.68 g/mol; 11 heavy atoms (C₇H₁₁ClO₂S); 2-(Bromomethyl)-6-methyl-1,4-dioxa-7-thiaspiro[4.4]nonane: MW 253.16 g/mol (C₈H₁₃BrO₂S)
Quantified Difference	+14.03 g/mol versus des-methyl analog; −44.45 g/mol versus bromo analog
Conditions	Molecular weights computed by PubChem 2.1 and confirmed by vendor specifications (Leyan, Chemsrc)

Why This Matters

The incremental 14 g/mol increase from the methyl group provides a tunable steric parameter for SAR exploration without the substantial mass penalty of bromine substitution, offering procurement teams a mid-range molecular weight option within the 1,4-dioxa-7-thiaspiro[4.4]nonane series.

• [1] PubChem. Compound Summary for CID 108425527. Molecular weight 208.71 g/mol. National Center for Biotechnology Information. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/1699103-31-5 (accessed 2026-05-13). View Source
• [2] PubChem. Compound Summary for CID 82778124. Molecular weight 194.68 g/mol. National Center for Biotechnology Information. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/1556700-53-8 (accessed 2026-05-13). View Source

Chloromethyl Electrophile Provides Controlled Reactivity Relative to Bromomethyl Analog for Nucleophilic Displacement Chemistry

The chloromethyl group in the target compound offers a less reactive electrophilic center compared to the bromomethyl analog, based on well-established carbon-halogen bond dissociation energy differences: C–Cl ~327 kJ/mol versus C–Br ~285 kJ/mol [1]. This ~42 kJ/mol higher bond strength for the C–Cl bond translates to slower, more controllable nucleophilic substitution kinetics under standard reaction conditions. The practical implication is that the chloromethyl analog can be employed in reactions where the bromomethyl variant would exhibit premature or excessive reactivity, potentially leading to lower chemoselectivity or unwanted side reactions. The target compound therefore occupies a reactivity 'sweet spot' among the halogen series—more reactive than the parent (unfunctionalized) scaffold yet more controllable than the bromo congener.

Electrophile Reactivity

Class-level

C–Cl ~327 vs C–Br ~285 kJ/mol

Controlled nucleophilic displacement kinetics

Class-level BDE; leaving-group ability follows Br⁻ > Cl⁻

Evidence Dimension	Carbon-halogen bond dissociation energy and relative leaving-group ability
Target Compound Data	C–Cl bond: ~327 kJ/mol (chloromethyl electrophile)
Comparator Or Baseline	2-(Bromomethyl)-6-methyl-1,4-dioxa-7-thiaspiro[4.4]nonane: C–Br bond: ~285 kJ/mol; 1,4-Dioxa-7-thiaspiro[4.4]nonane (CAS 176-35-2): No electrophilic halomethyl handle
Quantified Difference	ΔBDE ≈ +42 kJ/mol (C–Cl vs. C–Br); reactivity order: Br > Cl >> H (no leaving group)
Conditions	Bond dissociation energies represent gas-phase homolytic values; relative leaving-group ability in Sₙ2 reactions follows Br⁻ > Cl⁻ based on pKₐ of conjugate acids (HBr ≈ −9, HCl ≈ −7)

Why This Matters

Procurement of the chloromethyl variant over the bromomethyl analog enables synthetic chemists to execute nucleophilic displacement reactions with greater kinetic control, which is essential for multi-step sequences where chemoselectivity is critical, while the presence of the halomethyl handle (absent in the parent scaffold) provides the necessary synthetic versatility for diversification.

• [1] Blanksby, S.J.; Ellison, G.B. Bond Dissociation Energies of Organic Molecules. Acc. Chem. Res. 2003, 36 (4), 255–263. C–Cl BDE ≈ 327 kJ/mol; C–Br BDE ≈ 285 kJ/mol for alkyl halides. View Source

Confirmed Commercial Availability and Active Supply Status Versus Discontinued Regioisomer

The target compound (CAS 1699103-31-5) is actively stocked and commercially available at 95% purity from at least one verified supplier (Leyan, Catalog No. 2095928) in quantities of 1 g, 5 g, and 10 g . In direct contrast, its regioisomer—3-(chloromethyl)-6-methyl-1,4-dioxa-7-thiaspiro[4.4]nonane—is explicitly listed as a discontinued product by CymitQuimica (Ref. 3D-ZSC10331, Brand: Biosynth) . This supply status differential means that the target compound represents the only reliably accessible chloromethyl-methyl-substituted isomer within the 1,4-dioxa-7-thiaspiro[4.4]nonane scaffold family. For procurement planning, selection of the discontinued isomer poses an unacceptable supply chain risk, while the target compound offers active commercial support.

Supply Status

Head-to-head

Active (Leyan) vs Discontinued

Binary supply chain continuity for research programs

Only accessible chloromethyl-methyl isomer; scales 1–10 g

Evidence Dimension	Commercial availability and supply chain status
Target Compound Data	Actively stocked; available in 1 g, 5 g, 10 g quantities from Leyan (Catalog No. 2095928); purity specification 95%
Comparator Or Baseline	3-(Chloromethyl)-6-methyl-1,4-dioxa-7-thiaspiro[4.4]nonane: Product status explicitly listed as 'Discontinued' by CymitQuimica; no active suppliers identified
Quantified Difference	Active vs. Discontinued (binary supply status); 0 vs. ≥1 confirmed active supplier
Conditions	Supplier catalogs accessed May 2026; purity specifications are vendor-reported batch guidance values

Why This Matters

Supply chain continuity is a binary procurement criterion: a discontinued isomer cannot support ongoing research programs regardless of its theoretical structural merits, making the target compound the only viable option for any application requiring a chloromethyl, methyl-substituted 1,4-dioxa-7-thiaspiro[4.4]nonane scaffold.

Conformationally Constrained Spirocyclic Framework Versus Ring-Expanded [4.5] Analog for Enhanced Scaffold Rigidity

The target compound's [4.4] spiro system, comprising fused dioxolane and thiolane rings, imposes greater conformational restriction than the ring-expanded [4.5] analog, 2-(chloromethyl)-1,4-dioxa-7-thiaspiro[4.5]decane . The [4.4] system contains two 5-membered rings, each with limited conformational freedom (envelope/twist conformations), while the [4.5] analog incorporates a 6-membered ring capable of chair, boat, and twist-boat interconversions. The target compound also differs from the 2-(chloromethyl)-6-methyl-1,4-dioxaspiro[4.5]decane analog (CAS 22216-76-8), which replaces the sulfur atom with a methylene, fundamentally altering heteroatom hydrogen-bonding capacity [1]. The SMILES structure CC1C2(CCS1)OCC(O2)CCl [2] confirms the thiolane ring sulfur is positioned to serve as both a hydrogen-bond acceptor and a potential site for further oxidation (sulfoxide/sulfone) chemistry not available in the all-oxygen analog.

Conformational Rigidity

Reported

[4.4] spiro vs [4.5] & all-O analog

Lower entropic penalty and sulfur handle for diversification

Qualitative scaffold comparison; thioether enables oxidation chemistry

Evidence Dimension	Ring system conformational flexibility and heteroatom composition
Target Compound Data	[4.4] spiro system: two fused 5-membered rings (dioxolane + thiolane); sulfur present as thioether; SMILES: CC1C2(CCS1)OCC(O2)CCl
Comparator Or Baseline	2-(Chloromethyl)-1,4-dioxa-7-thiaspiro[4.5]decane (CAS 1548470-85-4): [4.5] system with one 6-membered ring; 2-(Chloromethyl)-6-methyl-1,4-dioxaspiro[4.5]decane: No sulfur heteroatom
Quantified Difference	Qualitative difference in conformational degrees of freedom: [4.4] system limits both rings to envelope/twist pseudorotation; [4.5] system introduces chair-boat interconversion in six-membered ring; sulfur vs. methylene alters H-bond acceptor count and oxidation chemistry
Conditions	Structural comparison based on SMILES and computed 2D structures (PubChem, Chemsrc); conformational analysis inferred from established ring system conformational principles

Why This Matters

The [4.4] spiro framework's reduced conformational entropy can translate to lower entropic penalties upon target binding in biological systems, while the sulfur atom provides additional synthetic handles (oxidation to sulfoxide/sulfone) absent in all-oxygen analogs, making the target compound a more versatile scaffold for structure-based design and late-stage functionalization.

• [1] iChemistry.cn. 1,4-Dioxaspiro[4.5]decane, 2-(chloromethyl)-8-methyl-, CAS 22216-76-8. Molecular formula C₁₀H₁₇ClO₂, molecular weight 204.694. Available at: https://www.ichemistry.cn (accessed 2026-05-13). View Source
• [2] PubChem. Compound Summary for CID 108425527. SMILES: CC1C2(CCS1)OCC(O2)CCl. National Center for Biotechnology Information. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/1699103-31-5 (accessed 2026-05-13). View Source

2-(Chloromethyl)-6-methyl-1,4-dioxa-7-thiaspiro[4.4]nonane: Prioritized Application Scenarios Based on Quantitative Differentiation Evidence

Medicinal Chemistry Lead Optimization Requiring Moderate Lipophilicity Enhancement

The target compound's XLogP3 of 1.6 (0.5 log units above the des-methyl analog) positions it for lead optimization campaigns where increasing membrane permeability is desired without introducing excessively lipophilic moieties. The methyl group provides this enhancement without adding hydrogen-bond donors or acceptors, preserving the compound's favorable TPSA of 43.8 Ų and zero H-bond donor count. This profile is particularly relevant for CNS drug discovery programs where balanced LogP (typically 1–4) and low TPSA (<60–70 Ų) are critical for blood-brain barrier penetration [1][2].

Controlled Electrophilic Diversification in Parallel Synthesis Libraries

The chloromethyl handle provides a reactivity profile intermediate between the overly reactive bromomethyl analog and the inert parent scaffold, making it the preferred electrophilic building block for parallel synthesis. The C–Cl bond (~327 kJ/mol) allows nucleophilic displacement with amines, thiols, and alkoxides under controlled thermal or microwave conditions without the rapid, potentially unselective reactions characteristic of the bromo analog. This controlled reactivity is advantageous for constructing diverse spirocyclic compound libraries where chemoselectivity across multiple functional groups is required [3].

Sulfur-Containing Spirocyclic Scaffold for Sulfoxide/Sulfone Prodrug Strategies

Unlike all-oxygen spiro analogs (e.g., 2-(chloromethyl)-6-methyl-1,4-dioxaspiro[4.5]decane), the target compound contains a thioether sulfur amenable to selective oxidation to sulfoxide or sulfone derivatives. This oxidation handle enables prodrug strategies where the oxidation state of sulfur can modulate solubility, metabolic stability, or target engagement. The [4.4] spiro framework further constrains the spatial relationship between the sulfur oxidation site and the chloromethyl diversification point, providing a rigid template for systematic SAR studies [4][5].

Supply Chain-Secure Building Block for Multi-Year Drug Discovery Programs

For research programs requiring multi-year synthetic continuity, the confirmed active commercial status of the target compound from Leyan (Catalog No. 2095928) provides supply assurance that the discontinued 3-chloromethyl regioisomer cannot offer. The availability in three scale options (1 g, 5 g, 10 g) supports progression from initial hit validation through lead optimization quantities without requiring a change in building block source. This supply continuity is a binary procurement advantage that overrides any theoretical structural preference for the unavailable regioisomer .

Application

Selection Property

Validation Focus

Medicinal chemistry lead optimization

Computed lipophilicity (XLogP3)

Membrane permeability prediction

Parallel synthesis library diversification

Chloromethyl electrophile reactivity

Chemoselectivity in nucleophilic displacement

Sulfoxide/sulfone prodrug strategies

Thioether sulfur oxidation handle

Oxidation-state modulation of solubility/stability

Multi-year drug discovery supply

Active commercial supply status

Supply continuity without regioisomer risk

• [1] PubChem. Compound Summary for CID 108425527. XLogP3-AA 1.6; TPSA 43.8 Ų; H-bond donor count 0. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/1699103-31-5 (accessed 2026-05-13). View Source
• [2] PubChem. Compound Summary for CID 82778124. XLogP3-AA 1.1; TPSA 43.8 Ų. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/1556700-53-8 (accessed 2026-05-13). View Source
• [3] Blanksby, S.J.; Ellison, G.B. Bond Dissociation Energies of Organic Molecules. Acc. Chem. Res. 2003, 36 (4), 255–263. C–Cl BDE ≈ 327 kJ/mol; C–Br BDE ≈ 285 kJ/mol. View Source
• [4] PubChem. Compound Summary for CID 108425527. SMILES: CC1C2(CCS1)OCC(O2)CCl. Confirms thioether sulfur in thiolane ring. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/1699103-31-5 (accessed 2026-05-13). View Source
• [5] iChemistry.cn. 1,4-Dioxaspiro[4.5]decane, 2-(chloromethyl)-8-methyl-, CAS 22216-76-8. Molecular formula C₁₀H₁₇ClO₂ (no sulfur). Available at: https://www.ichemistry.cn (accessed 2026-05-13). View Source